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Compound of Interest

Compound Name: N-Acetyl glufosinate-d3

Cat. No.: B15560136 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of N-Acetyl glufosinate-d3, focusing on its

synthesis and the analytical methods for determining its purity. N-Acetyl glufosinate-d3 serves

as a crucial internal standard for the quantitative analysis of N-Acetyl glufosinate, a primary

metabolite of the broad-spectrum herbicide glufosinate. The use of a stable isotope-labeled

standard is essential for accurate quantification in complex matrices by compensating for

matrix effects and variations in instrument response.

Compound Identification and Properties
N-Acetyl glufosinate-d3 is the deuterated form of N-Acetyl glufosinate. The deuterium atoms

are typically located on the acetyl group.
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Property Value Source(s)

IUPAC Name

2-(acetamido-2,2,2-d3)-4-

(hydroxy(methyl)phosphoryl)bu

tanoic acid

[1]

CAS Number 1356992-90-9 [2]

Alternate CAS 285978-24-7 [3]

Molecular Formula C₇H₁₁D₃NO₅P [1][2]

Molecular Weight 226.18 g/mol [1][2]

Purity (Assay) ≥95.0% (HPLC) [3][4]

Format Neat Solid [3]

Storage 2-8°C or -20°C [3]

Conceptual Synthesis Pathway
While specific proprietary synthesis methods for commercially available N-Acetyl glufosinate-
d3 standards are not publicly detailed, a general synthetic approach can be conceptualized.

The synthesis would likely involve the N-acetylation of glufosinate using a deuterated

acetylating agent. The parent compound, glufosinate, is synthesized through various methods,

including the Strecker reaction from organophosphorus precursors.[5][6] The key step for

introducing the deuterium label is the acetylation.

A plausible synthetic route involves the reaction of glufosinate with acetic anhydride-d6 or

acetyl-d3 chloride. This method ensures the specific placement of the deuterium labels on the

acetyl group, which is critical for its function as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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